FURA-PE3/AM
FURA-PE3/AM
Fura-PE3 AM is the AM of fura-PE3, a non-invasive, intracellular calcium indicator that is UV light-excitable. Like fura-2 AM (Item No. 14591), this compound readily crosses cell membranes, where it is converted by cellular esterases to remove the AM group, leaving the calcium indicator. Fura-PE3 is comparable to fura-2 in its spectral properties, ion selectivity, pH insensitivity, and non-invasive loading capabilities. However, the addition of a sidechain containing piperazine allows fura-PE3 to resist the rapid leakage and compartmentalization seen with fura-2. As a result, loaded cells can be monitored for hours. Excitation and emission maxima for fura-PE3 are 364 and 508 nm, respectively, without calcium and 335 and 495 nm, respectively, with bound calcium.
Brand Name:
Vulcanchem
CAS No.:
172890-84-5
VCID:
VC0068838
InChI:
InChI=1S/C55H63N5O29/c1-33(61)76-27-82-49(68)22-57-11-13-58(14-12-57)48(67)10-8-39-7-9-41(59(23-50(69)83-28-77-34(2)62)24-51(70)84-29-78-35(3)63)44(17-39)74-15-16-75-45-18-40-19-46(54-56-21-47(89-54)55(73)87-32-81-38(6)66)88-43(40)20-42(45)60(25-52(71)85-30-79-36(4)64)26-53(72)86-31-80-37(5)65/h7,9,17-21H,8,10-16,22-32H2,1-6H3
SMILES:
CC(=O)OCOC(=O)CN1CCN(CC1)C(=O)CCC2=CC(=C(C=C2)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC3=C(C=C4C(=C3)C=C(O4)C5=NC=C(O5)C(=O)OCOC(=O)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
Molecular Formula:
C55H63N5O29
Molecular Weight:
1258.1 g/mol
FURA-PE3/AM
CAS No.: 172890-84-5
Main Products
VCID: VC0068838
Molecular Formula: C55H63N5O29
Molecular Weight: 1258.1 g/mol
| CAS No. | 172890-84-5 |
|---|---|
| Product Name | FURA-PE3/AM |
| Molecular Formula | C55H63N5O29 |
| Molecular Weight | 1258.1 g/mol |
| IUPAC Name | acetyloxymethyl 2-[5-[2-[5-[3-[4-[2-(acetyloxymethoxy)-2-oxoethyl]piperazin-1-yl]-3-oxopropyl]-2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]phenoxy]ethoxy]-6-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate |
| Standard InChI | InChI=1S/C55H63N5O29/c1-33(61)76-27-82-49(68)22-57-11-13-58(14-12-57)48(67)10-8-39-7-9-41(59(23-50(69)83-28-77-34(2)62)24-51(70)84-29-78-35(3)63)44(17-39)74-15-16-75-45-18-40-19-46(54-56-21-47(89-54)55(73)87-32-81-38(6)66)88-43(40)20-42(45)60(25-52(71)85-30-79-36(4)64)26-53(72)86-31-80-37(5)65/h7,9,17-21H,8,10-16,22-32H2,1-6H3 |
| Standard InChIKey | CGAZNAYDEAJZHQ-UHFFFAOYSA-N |
| SMILES | CC(=O)OCOC(=O)CN1CCN(CC1)C(=O)CCC2=CC(=C(C=C2)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC3=C(C=C4C(=C3)C=C(O4)C5=NC=C(O5)C(=O)OCOC(=O)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Canonical SMILES | CC(=O)OCOC(=O)CN1CCN(CC1)C(=O)CCC2=CC(=C(C=C2)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC3=C(C=C4C(=C3)C=C(O4)C5=NC=C(O5)C(=O)OCOC(=O)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Fura-PE3 AM is the AM of fura-PE3, a non-invasive, intracellular calcium indicator that is UV light-excitable. Like fura-2 AM (Item No. 14591), this compound readily crosses cell membranes, where it is converted by cellular esterases to remove the AM group, leaving the calcium indicator. Fura-PE3 is comparable to fura-2 in its spectral properties, ion selectivity, pH insensitivity, and non-invasive loading capabilities. However, the addition of a sidechain containing piperazine allows fura-PE3 to resist the rapid leakage and compartmentalization seen with fura-2. As a result, loaded cells can be monitored for hours. Excitation and emission maxima for fura-PE3 are 364 and 508 nm, respectively, without calcium and 335 and 495 nm, respectively, with bound calcium. |
| Synonyms | Fura-2 Leakage Resistant;Fura-PE3 Acetoxymethyl ester |
| PubChem Compound | 16133371 |
| Last Modified | Nov 11 2021 |
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